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Compound of Interest

Compound Name: 2,2-Difluoroethylamine

Cat. No.: B1345623 Get Quote

Technical Support Center: 2,2-
Difluoroethylamine
This guide provides essential safety information, handling protocols, and emergency

procedures for the use of 2,2-Difluoroethylamine in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,2-Difluoroethylamine?

A1: 2,2-Difluoroethylamine is a hazardous chemical with multiple risks. It is a highly

flammable liquid and vapor.[1][2][3] It can cause serious eye irritation and may cause

respiratory irritation.[3][4][5][6][7] Some sources also indicate that it causes severe skin burns

and eye damage.[1][2] The compound may also be corrosive to metals.[4][6][7]

Q2: What immediate actions should I take in case of accidental exposure?

A2: In case of any exposure, it is critical to act quickly and seek medical attention.

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if it is safe to do so and

continue rinsing.[2][4][5] Seek immediate medical attention.[2][4]
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Skin Contact: Take off all contaminated clothing right away.[2][8] Rinse the affected skin with

plenty of water.[2][5] If skin irritation occurs, get medical advice.[8]

Inhalation: Move the affected person to fresh air and ensure they are in a position

comfortable for breathing.[1][2][5][8] Call a poison center or doctor if you feel unwell.[8]

Ingestion: Do NOT induce vomiting.[2][4] Rinse the mouth with water and never give

anything by mouth to an unconscious person.[4][8] Seek immediate medical attention.[2][4]

Q3: What personal protective equipment (PPE) is mandatory when working with 2,2-
Difluoroethylamine?

A3: Appropriate PPE must be worn at all times when handling this substance.

Eye/Face Protection: Use chemical splash-resistant safety glasses or goggles.[4] A face

shield may be necessary for procedures with a high risk of splashing.[2][4]

Hand Protection: Wear impervious, chemical-resistant gloves. The specific glove material

should be selected based on the breakthrough time for 2,2-Difluoroethylamine.[2][4][9]

Body Protection: A flame-resistant lab coat or impervious protective clothing is required.[2][5]

[9]

Respiratory Protection: All handling should be done in a well-ventilated area or a chemical

fume hood to keep airborne concentrations low.[4][5][9] If ventilation is inadequate, a

government-approved respirator should be used.[9]

Q4: How should 2,2-Difluoroethylamine be stored properly?

A4: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]

[8] The storage location should be away from heat, sparks, open flames, and other ignition

sources.[1][2][3][8][10] It is recommended to store it in a designated flammable liquids storage

cabinet and to ground and bond containers and receiving equipment to prevent static

discharge.[1][2][3] Some sources also suggest storing it locked up and under an inert gas.[2]

Q5: What are the correct procedures for cleaning up a spill?
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A5: For small spills, alert others in the area and ensure the space is well-ventilated while

eliminating ignition sources. Wear the appropriate PPE. Contain the spill with an inert

absorbent material (e.g., sand, vermiculite), then sweep or vacuum it up and place it into a

suitable, sealed container for disposal.[4][5] For larger spills, evacuate the area and contact

your institution's environmental health and safety department immediately.[11]

Troubleshooting Guide
Issue Probable Cause Solution

Irritation to eyes or respiratory

tract during handling.

Inadequate ventilation or

improper PPE.

Immediately move to an area

with fresh air. Ensure all work

is conducted in a certified

chemical fume hood. Review

and confirm the correct PPE is

being used, including

appropriate eye protection

and, if necessary, respiratory

protection.

Chemical degradation or

discoloration.

Improper storage (e.g.,

exposure to air, light, or

incompatible materials).

Check storage conditions.

Ensure the container is tightly

sealed and stored away from

incompatible substances in a

cool, dark, and dry place.[2][4]

Consider purging the container

with an inert gas like argon or

nitrogen before sealing.

Static discharge observed

when transferring the liquid.

Lack of proper grounding and

bonding.

Stop the transfer immediately.

Ensure that both the source

and receiving containers are

properly grounded and bonded

to prevent the buildup of static

electricity, which can ignite the

flammable vapors.[1][2][3] Use

non-sparking tools.[1][3]
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Quantitative Data Summary
Physical and Chemical Properties

Property Value Source(s)

Molecular Formula C₂H₅F₂N [3][4][12]

Molecular Weight 81.06 g/mol [4][6][12]

Appearance Colorless to yellow liquid [2]

Boiling Point 64 - 68 °C [2][3][4][13]

Flash Point -34 °C to 1.5 °C [2][3][13]

Density ~1.059 - 1.17 g/cm³ [12][14]

Vapor Pressure 140 - 201 mmHg at 20-25 °C [3][12][13]

Solubility in Water 276 g/L at 20 °C [3]

GHS Hazard Information
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor.[1][2][3]

Skin Corrosion/Irritation 1C/2

H314: Causes severe skin

burns and eye damage. /

H315: Causes skin irritation.[1]

[2][5]

Serious Eye Damage/Irritation 1/2A

H318: Causes serious eye

damage. / H319: Causes

serious eye irritation.[4][5]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[3][4][5]

Corrosive to Metals 1
H290: May be corrosive to

metals.[4][6][7]

Acute Toxicity (Oral, Dermal,

Inhalation)
4

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled (for hydrochloride

salt).

Hazardous to the Aquatic

Environment
2

H411: Toxic to aquatic life with

long lasting effects.[3]

Detailed Protocols
Protocol 1: Standard Procedure for Safe Handling

Preparation: Before handling, ensure a certified chemical fume hood is operational. Have a

compatible fire extinguisher (e.g., dry chemical, CO₂) and a spill kit readily accessible.[2][8]

Personal Protective Equipment: Don chemical splash goggles, a face shield, a flame-

retardant lab coat, and chemical-resistant gloves.

Dispensing: Ground and bond the container before transferring the liquid to prevent static

discharge.[1][2] Use only non-sparking tools.[1][3] Perform all transfers inside the chemical
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fume hood.

Handling: Avoid contact with skin, eyes, and clothing.[4] Do not breathe the vapors.[4] Keep

the container tightly closed when not in use.[4][10]

Post-Handling: After handling, wash hands and face thoroughly.[4] Clean the work area.

Decontaminate or dispose of PPE according to institutional guidelines.

Protocol 2: Emergency Spill Response
Alert and Evacuate: Immediately alert personnel in the vicinity. If the spill is large or the

ventilation is poor, evacuate the area.

Control Ignition Sources: Extinguish all nearby flames and turn off any spark-producing

equipment.

Ventilate: Ensure the area is well-ventilated to disperse flammable vapors.

Containment (Small Spills): Wearing full PPE, cover the spill with a non-combustible, inert

absorbent material like sand or vermiculite. Do not use combustible materials like paper

towels.

Cleanup: Carefully sweep the absorbed material into a labeled, sealable container for

hazardous waste.[4]

Decontamination: Wash the spill area with soap and water, and collect the cleaning materials

as hazardous waste.

Reporting: Report the incident to your supervisor and the appropriate institutional safety

office.
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Caption: Workflow for the safe handling of 2,2-Difluoroethylamine from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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